Cas no 1806941-95-6 (3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol)

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol is a fluorinated pyridine derivative with a chlorinated and methoxy-substituted aromatic ring. The presence of a difluoromethyl group enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The hydroxymethyl group at the 4-position offers versatility for further functionalization, making it valuable for constructing complex molecules. Its structural features contribute to improved metabolic stability and bioavailability in target applications. This compound is particularly useful in the development of bioactive molecules, where selective fluorination and substitution patterns are critical for optimizing efficacy and selectivity. Suitable for controlled reactions under standard laboratory conditions.

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol structure

1806941-95-6 structure

Product Name:3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol

CAS No:1806941-95-6

MF:C₈H₈ClF₂NO₂

MW:223.604428291321

CID:4872039

Update Time:2025-06-11

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol
- Inchi： 1S/C8H8ClF2NO2/c1-14-5-2-12-7(8(10)11)6(9)4(5)3-13/h2,8,13H,3H2,1H3
- InChI Key： PGZFGUDHZQYUPS-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NC=C(C=1CO)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 185
XLogP3: 1.2
Topological Polar Surface Area: 42.4

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029047160-250mg	3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol	1806941-95-6	97%	250mg	$988.80	2022-03-31
Alichem	A029047160-500mg	3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol	1806941-95-6	97%	500mg	$1,630.00	2022-03-31
Alichem	A029047160-1g	3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol	1806941-95-6	97%	1g	$2,920.40	2022-03-31

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Additional information on 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol

Recent Advances in the Study of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol (CAS: 1806941-95-6)

3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol (CAS: 1806941-95-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a difluoromethyl group and a methoxy-substituted pyridine ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol via a multi-step process involving palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's stability and reactivity, which make it a valuable intermediate for further chemical modifications. The study also explored its potential as a precursor for the development of kinase inhibitors, a class of drugs widely used in cancer therapy.

In addition to its synthetic utility, the biological activity of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol has been investigated in the context of antimicrobial and anti-inflammatory applications. A recent preprint on bioRxiv reported that derivatives of this compound exhibited moderate inhibitory effects against Gram-positive bacteria, including Staphylococcus aureus. The study suggested that the difluoromethyl group plays a critical role in enhancing the compound's bioavailability and target binding affinity.

Another area of interest is the compound's potential role in agrochemical research. A 2024 report by the European Journal of Agrochemicals described the use of 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol as a key intermediate in the synthesis of novel fungicides. The report highlighted its efficacy in controlling fungal pathogens in crops, with minimal environmental impact compared to traditional fungicides.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical and industrial applications.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-methoxypyridine-4-methanol (CAS: 1806941-95-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its potential as a cornerstone for future drug development and agrochemical innovations. Continued research will be essential to fully unlock its therapeutic and industrial potential.